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Compound of Interest

Compound Name: FMF-02-063-1

CAS No.: 1980884-01-2

Cat. No.: B607485

Get Quote

Compound Profile & Hazard Assessment
Before handling, the researcher must understand the specific biological risks associated with

this molecule. Unlike general organic solvents, the primary risk here is mechanism-based

toxicity.
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Parameter Technical Specification

Compound ID FMF-02-063-1

Chemical Class
5,11-dihydro-6H-benzo[e]pyrimido[5,4-b]

[1,4]diazepin-6-one derivative

Mechanism
Reversible dual inhibitor of PI3K-δ (Delta) and

PI3K-γ (Gamma)

Potency
High (

: PI3K-δ = 2.1 nM; PI3K-γ = 6.5 nM)

Physical State
Solid powder (typically supplied as off-

white/yellow solid)

Primary Hazard

Immunosuppression & Reproductive Toxicity.

PI3K-δ/γ are critical for B-cell and T-cell

function.[1][2] Inhalation or systemic absorption

may suppress immune response or affect fetal

development.

OEB Rating
Band 4 (Estimated) – Handling requires high

containment.

Hierarchy of Controls: The "Zero-Exposure" Standard
PPE is the last line of defense. The primary safety mechanism for FMF-02-063-1 is engineering

containment.

Solids Handling (Weighing): MUST be performed in a Class II Biological Safety Cabinet

(BSC) or a Powder Containment Hood (HEPA filtered).

Prohibited: Weighing on an open benchtop.

Solution Handling: Once dissolved (e.g., in DMSO), the compound can be handled in a

standard certified chemical fume hood.

Static Control: Use an ionizing bar or anti-static gun during weighing to prevent powder

dispersal (electrostatic "fly-away" is common with diazepin-one scaffolds).
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Personal Protective Equipment (PPE) Matrix
For a compound of this potency, standard lab PPE is insufficient. Adhere to the "Double-

Barrier" protocol.

A. Hand Protection (Critical)
Layer 1 (Inner): Nitrile, 4-5 mil (e.g., Kimberly-Clark Purple Nitrile).

Layer 2 (Outer): Nitrile, Extended Cuff, 6-8 mil.

Rationale: DMSO (the standard solvent for FMF-02-063-1) permeates latex and thin nitrile

rapidly, carrying the potent inhibitor through the skin.

Protocol:

Inspect inner gloves for micro-tears by inflating with air.

Don outer gloves over the lab coat cuff (taped seal preferred for prolonged handling).

Change Frequency: Immediately upon splash; every 30 minutes during active handling.

B. Respiratory & Facial Protection
Scenario A (Inside BSC/Hood): Safety glasses with side shields + Surgical mask (product

protection).

Scenario B (Open Bench/Spill Cleanup):N95 or P100 Respirator (Fit-tested) + Goggles.

Note: If the powder becomes airborne outside a hood, evacuate the immediate area.

C. Body Protection
Standard: Tyvek® lab coat or rear-closing gown (impervious to fluids).

Wrist Coverage: The "weakest link" is the wrist gap. Use thumb-loop gowns or tape the outer

glove to the sleeve.

Step-by-Step Experimental Workflows
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Workflow A: Solubilization (Powder

Stock Solution)
This is the highest-risk moment due to the potential for aerosolization.

Preparation: Place a pre-weighed vial, solvent (DMSO), and pipettes inside the BSC.

Solvent Addition: Add DMSO gently down the side of the vial wall to avoid displacing powder.

Target Concentration: 10 mM is standard. (MW

508.6 g/mol ).[3]

Calculation: For 1 mg of FMF-02-063-1, add 196.6

L of DMSO.

Dissolution: Vortex inside the hood. Ensure the cap is tightly sealed with Parafilm before

vortexing.

Decontamination: Wipe the exterior of the vial with a Kimwipe soaked in 10% bleach or 70%

ethanol before removing it from the hood.

Workflow B: In Vitro Assay Setup
Dilution: Perform all serial dilutions in a deep-well plate inside the hood.

Transfer: When moving plates to a plate reader or incubator, use an adhesive plate seal. Do

not transport open plates containing nanomolar inhibitors.

Mechanism of Action & Biological Context
Understanding the pathway reinforces the need for safety. FMF-02-063-1 blocks the PI3K/AKT

signaling cascade, specifically in immune cells.
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Figure 1: Mechanism of Action for FMF-02-063-1. 
The compound selectively blocks PI3K-δ/γ, halting downstream AKT/mTOR immune signaling.
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Emergency Procedures
Event Immediate Action

Skin Exposure

1. Do not scrub (abrasion increases absorption).

2. Rinse with copious water for 15 mins. 3.

Discard contaminated gloves as hazardous

waste.

Eye Exposure

Flush at eyewash station for 15 mins. Hold

eyelids open. Seek medical attention

immediately (bring SDS/Compound ID).

Powder Spill

1. Evacuate area. 2. Don N95/P100 respirator.

3. Cover spill with wet paper towels (DMSO or

water) to prevent dust. 4. Wipe up and place in

hazardous waste.

Waste Disposal
Classification: Hazardous Chemical Waste (Toxic).

Liquids: Collect in a dedicated "High Potency/Toxic" solvent waste stream. Do not mix with

general organic waste if possible, to prevent cross-contamination of bulk waste.

Solids: Pipette tips, vials, and gloves must be double-bagged and labeled "Contaminated

with High Potency Kinase Inhibitor."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ERAP1-IN-3 [CAS: 865273-97-8] Glixxlabs.com High Quality Supplier [glixxlabs.com]

2. Discovery of a Series of 5,11-Dihydro-6H-benzo[e]pyrimido[5,4-b][1,4]diazepin-6-ones as
Selective PI3K-δ/γ Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

3. graylab.stanford.edu [graylab.stanford.edu]

To cite this document: BenchChem. [Operational Guide: Safe Handling & PPE for FMF-02-
063-1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607485/docs#operational-guide-safe-handling-ppe-
for-fmf-02-063-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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